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Compound of Interest

Compound Name: Aluminum, triphenyl-

Cat. No.: B1628552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphenylaluminum (TPA), identified by CAS number 841-76-9, is an organoaluminum

compound with the chemical formula (C₆H₅)₃Al or C₁₈H₁₅Al.[1][2] First synthesized in 1951, it

presents as a white crystalline solid.[1][3] TPA is a potent Lewis acid and is highly valued in

organic and organometallic chemistry for its role as a catalyst and reagent.[1][3] Its high

reactivity, particularly with water and air, necessitates careful handling under inert atmospheric

conditions.[1][4] This guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and applications of Triphenylaluminum.

Core Properties and Data
Triphenylaluminum is a monomeric compound in the vapor phase and in toluene solution,

though it can form aggregates in other solvents like diethyl ether.[3] It is highly reactive and

pyrophoric, catching fire spontaneously when exposed to air.[5]

Table 1: Physicochemical Properties of Triphenylaluminum
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Property Value Source(s)

CAS Number 841-76-9 [1][3]

Molecular Formula C₁₈H₁₅Al [1][2]

Molecular Weight 258.29 g/mol [2]

Appearance White crystalline solid [1][3]

Melting Point 237 °C [2][6]

229–232 °C (after sublimation) [3][4]

Boiling Point 78.8 °C at 760 mmHg [2][7]

245 °C [3]

Density
0.868 g/mL at 25 °C (for 1 M

solution in dibutyl ether)
[3]

Flash Point 17 °C [2][6]

Vapor Pressure 101 mmHg at 25 °C [2][7]

Table 2: Solubility of Triphenylaluminum
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Solvent Solubility Notes Source(s)

Water
Insoluble (reacts

violently)

Undergoes immediate

and vigorous

hydrolysis to form

aluminum hydroxide

and benzene.

[3]

Alcohols Incompatible (reacts)
Reacts with protic

solvents.
[3]

Dibutyl ether Soluble

Commercially

available as a 1 M

solution.

[3]

Toluene Soluble

Used as a solvent for

synthesis and

isolation.

[3]

Chloroform Soluble [3]

Xylene Soluble
Used as a solvent in

synthesis.
[3][4]

Diethyl Ether Soluble
Forms a tetramer in

this solvent.
[3]

Table 3: Spectroscopic and Crystallographic Data for Triphenylaluminum
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Data Type Key Features Source(s)

¹H NMR

Multiplets at δ 7.80-7.76 ppm

(6H, ortho-protons) and δ 7.34-

7.30 ppm (9H, meta/para-

protons) in CDCl₃.

[3][8]

¹³C NMR

Signals at δ 146.74, 137.99,

127.50, and 127.06 ppm in

CDCl₃. The carbon attached to

aluminum is the most

downfield.

[3][8]

IR Spectroscopy
Al-C stretching vibrations in the

700-500 cm⁻¹ range.
[3]

Crystal System Monoclinic [3]

Space Group P2₁/c [3]

Unit Cell Parameters

a = 9.649(2) Å, b = 12.966(3)

Å, c = 16.038(4) Å, β =

104.210(4)°

[3]

Experimental Protocols
Several methods exist for the synthesis of Triphenylaluminum. The most detailed and reliable

protocol is the mercury-aluminum transmetallation method, as described in Organic Syntheses.

Synthesis of Triphenylaluminum via Mercury-Aluminum Transmetallation

This procedure involves the reaction of diphenylmercury with aluminum wool.[3][4]

Materials and Equipment:

500-mL one-necked flask with a side arm

Reflux condenser

Nitrogen gas inlet
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Oil bath

Vacuum system with a cold trap

Soxhlet extraction apparatus

Aluminum wool (12 g, 0.44 g-atom)

Diphenylmercury (80 g, 0.23 mole)

Sodium-dried xylene (340 mL)

Anhydrous diethyl ether (250 mL)

Nitrogen-filled dry box

Procedure:

Reaction Setup: All operations must be conducted under an inert atmosphere of prepurified

nitrogen.[4] A 500-mL flask containing 12 g of aluminum wool is fitted with a reflux condenser

and dried by flaming while purging with nitrogen.[4]

Charging Reactants: The flask is transferred to a nitrogen-filled dry box. 80 g of

diphenylmercury is added and spread over the aluminum wool, followed by the addition of

340 mL of sodium-dried xylene.[4]

Reaction: The flask is returned to the condenser and heated in an oil bath at 140–150 °C to

reflux for 24 hours.[4]

Solvent Removal: After cooling to room temperature, the xylene is removed by vacuum

distillation (20–30 mm Hg).[4]

Extraction: The remaining solid is transferred to a Soxhlet extraction thimble inside a dry box

and extracted with 250 mL of anhydrous diethyl ether for 15–20 hours. During this time,

white crystals of triphenylaluminum etherate precipitate in the flask.[4]

Isolation of Etherate: The ether is decanted, and the crystals are washed with small portions

of dry ether. The triphenylaluminum etherate is then dried at 25 °C under reduced pressure,
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yielding a product with a melting point of 126–130 °C.[4]

Purification: The ether of crystallization is removed by heating the etherate at 150 °C under

high vacuum (0.1 mm Hg) for approximately 13 hours. This yields pure triphenylaluminum

with a melting point of 229–232 °C. The final yield is 23–27 g (59–70%).[4]

Other Synthetic Routes:

From Phenylmagnesium Bromide: The reaction of aluminum chloride with phenylmagnesium

bromide in anhydrous benzene is a common laboratory-scale preparation.[3]

From Phenyllithium: Phenyllithium reacts with aluminum chloride in anhydrous ether or THF

to produce Triphenylaluminum.[3][4]

Applications in Research and Development
Triphenylaluminum's primary utility stems from its strong Lewis acidic character.

Catalysis: It is widely used as a catalyst or co-catalyst in polymerization reactions,

particularly for vinyl compounds.[1][3][4]

Organic Synthesis: TPA is an effective reagent for various organic transformations. When

paired with pinacolborane, it catalyzes the hydroboration of carbonyls, imines, and alkynes.

[1][3] It also facilitates asymmetric aryl additions to aldehydes and ketones.[3]

Materials Science: It serves as a precursor for the formation of aluminum-containing

materials and complexes.[1][3]

Biological Activity and Safety
While Triphenylaluminum itself is not a therapeutic agent, the biological activity of aluminum

compounds is an area of research. Aluminum exposure has been associated with neurotoxic

effects, potentially through mechanisms like oxidative stress and mitochondrial dysfunction.[1]

The bioavailability of aluminum can be influenced by complexation with biological ligands such

as citrate.[1]

Safety and Handling: Triphenylaluminum is a hazardous substance and must be handled with

extreme caution.[1]
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Hazards: Highly flammable, pyrophoric (ignites spontaneously in air), and reacts violently

with water, releasing flammable gases.[5] It causes severe skin burns and eye damage.[5]

Handling: All manipulations should be performed in a glovebox or using Schlenk line

techniques under an inert atmosphere (nitrogen or argon).[1] Anhydrous solvents are

essential.[1]

Storage: Store in a tightly closed container under an inert gas, away from heat, moisture,

and sources of ignition.[7]
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Caption: Overview of Triphenylaluminum properties, synthesis, and applications.
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Experimental Workflow: Synthesis of Triphenylaluminum
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Caption: Workflow for the synthesis of Triphenylaluminum via transmetallation.
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Logical Relationship: TPA as a Lewis Acid Catalyst
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Caption: Role of Triphenylaluminum as a Lewis acid in catalytic reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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